Ethyl 1-(2-((4-acetylphenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 1-[2-(4-acetylanilino)-2-oxoethyl]-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C22H21N3O5/c1-4-30-22(29)18-11-25(21-17(20(18)28)10-5-13(2)23-21)12-19(27)24-16-8-6-15(7-9-16)14(3)26/h5-11H,4,12H2,1-3H3,(H,24,27)
• InChI Key: IVJABCZHZMFJBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=N2)C)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the specified chemical structure often involves multi-step chemical reactions. For example, a novel tacrine derivative, which shares structural similarities, was synthesized and shown to reduce cell death induced by various compounds, indicating a complex synthesis process involving condensation and cyclization reactions (Orozco et al., 2004). Another study highlighted the synthesis of naphthyridine derivatives through a multi-step reaction, including condensation with cyclic amines, showcasing the intricate chemistry involved in creating such compounds (Egawa et al., 1984).

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives is complex, with various substituents influencing its chemical behavior and biological activity. Studies involving crystal structure determination and molecular modeling provide insights into the spatial arrangement and electronic configuration of these molecules, which are crucial for understanding their interaction mechanisms (Kaur et al., 2012).

Chemical Reactions and Properties

Naphthyridine compounds undergo various chemical reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions, depending on their functional groups and reaction conditions. These reactions can alter their chemical properties significantly, affecting their potential applications in medicinal chemistry and materials science (Bunce & Nammalwar, 2012).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are influenced by their molecular structure. For instance, the introduction of substituents like ethyl, methyl, or acetyl groups can modify these properties, affecting their usability in various scientific and industrial applications. The determination of these properties often requires sophisticated analytical techniques (Santilli et al., 1987).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential for interaction with biological targets, are central to the application of naphthyridine derivatives in drug development and material science. Investigations into these properties can reveal mechanisms of action, potential therapeutic applications, and safety profiles of these compounds (Soriano et al., 2010).